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Compound of Interest

1-Butyl-3-methylimidazolium
Compound Name:
methyl sulfate

Cat. No. B1251867

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of laboratory chemicals is a cornerstone of a safe and compliant operational
environment. This guide provides essential, step-by-step procedures for the disposal of 1-
Butyl-3-methylimidazolium methyl sulfate, ensuring the safety of personnel and the
protection of the environment.

Immediate Safety and Handling Precautions

Prior to initiating any disposal process, it is critical to handle 1-Butyl-3-methylimidazolium
methyl sulfate with appropriate care. This substance is classified as a skin corrosive
(Category 1B) and can cause severe skin burns and eye damage.[1][2]

Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side-shields conforming to EN166, or goggles. A
face shield is also recommended.[1][3]

e Hand Protection: Handle with gloves that have been inspected prior to use. Use a proper
glove removal technique to avoid skin contact.[3]

» Body Protection: Wear protective clothing.[3]
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» Respiratory Protection: In poorly ventilated areas or in case of aerosol formation, use a
suitable respirator with a type ABEK (EN14387) filter.[1][4]

Step-by-Step Disposal Procedure

Disposal of 1-Butyl-3-methylimidazolium methyl sulfate must be carried out in accordance
with all applicable national and local regulations. Never dispose of this chemical down the drain
or into the environment.[2]

» Consult Institutional Guidelines: Before proceeding, review your institution's specific
chemical waste disposal protocols. Your Environmental Health and Safety (EHS) department
is the primary resource for guidance.

» Containment: Ensure the waste is stored in a suitable, clearly labeled, and securely sealed
container to prevent leaks.[2] Keep the container in a cool, dry, and well-ventilated area.[2]

o Waste Characterization: The waste must be properly characterized. Based on available
safety data, this chemical is a combustible, corrosive hazardous material.[1]

o Waste Collection:

o Small Spills: For minor spills, absorb the material with inert material such as sand, earth,
or vermiculite.[5] Sweep or shovel the material into a suitable, closed container for
disposal.[2]

o Unused Product: Dispose of the unused product in its original container if possible,
ensuring it is tightly closed.[2]

e Engage a Licensed Waste Disposal Contractor: The disposal of this chemical waste must be
handled by a licensed and approved waste disposal plant. Provide the contractor with the
Safety Data Sheet (SDS) for 1-Butyl-3-methylimidazolium methyl sulfate.

o Documentation: Maintain a record of the disposal process, including the date, quantity of
waste, and the name of the disposal contractor.

Quantitative Data Summary
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For quick reference, the following table summarizes key quantitative data for 1-Butyl-3-
methylimidazolium methyl sulfate.

Property Value Reference
CAS Number 401788-98-5 [3]
Molecular Formula CoH18N204S [1]
Molecular Weight 250.32 g/mol [1]
Appearance Liquid

Density 1.22 g/cm3 at 21 °C [6]
Viscosity 163 cP at 25 °C [6]
Conductivity 2.20 mS/cm at 30 °C [6]

Melting Point -20 °C [6]

Storage Temperature Store in a cool place. [2]

H314 (Causes severe skin
GHS Hazard Codes [11[2]
burns and eye damage)

_ P280, P303+P361+P353,
GHS Precautionary Codes [1][2]
P305+P351+P338, P310

Disposal Workflow

The following diagram illustrates the decision-making process and workflow for the proper
disposal of 1-Butyl-3-methylimidazolium methyl sulfate.
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Disposal Workflow for 1-Butyl-3-methylimidazolium methyl sulfate
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Disposal Workflow Diagram
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lonic Liquid Recycling and Future Perspectives

While direct disposal is the current standard for many laboratory-scale operations, the field of
ionic liquid chemistry is actively exploring recycling and recovery methods to enhance
sustainability. Techniques such as thermal treatment, centrifugation, adsorption, and
electrodialysis are being investigated to recover and reuse ionic liquids, which is crucial for both
resource conservation and environmental protection. Research into the use of ionic liquids for
metal recovery and other applications highlights their potential as "designer solvents" for
greener chemical processes.[7][8] As these technologies mature, they may offer more
sustainable alternatives to the disposal of ionic liquid waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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